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Compound of Interest

Compound Name: Isositsirikine

CAS No.: 6519-27-3

Cat. No.: B207786

Get Quote

This document provides an in-depth technical overview of the spectroscopic data for

Isositsirikine, a significant indole alkaloid. As Senior Application Scientist, the following guide

is structured not by a rigid template, but by the logical flow of structural elucidation, moving

from molecular framework to functional group identification and precise mass determination.

The methodologies and interpretations are grounded in established principles to ensure

scientific integrity and practical utility for researchers in natural product chemistry and drug

development.

Introduction: The Isositsirikine Molecule
Isositsirikine is a monoterpenoid indole alkaloid belonging to the corynantheane class. It is a

diastereomer of the more commonly known sitsirikine. The structural confirmation of complex

natural products like Isositsirikine is fundamentally dependent on a suite of spectroscopic

techniques. Each method provides a unique piece of the structural puzzle, and their combined

data allows for an unambiguous assignment of connectivity and stereochemistry.

The definitive structural elucidation of (16R)-E-Isositsirikine was accomplished following its

isolation from Catharanthus roseus (Madagascar periwinkle) cell suspension cultures, as
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reported in the foundational work by Kohl, W., et al. in 1984.[1] This guide synthesizes the

spectral data principles used in such an analysis to provide a comprehensive reference.

Molecular Structure and Formula
The structural integrity of any spectral analysis begins with the foundational molecular identity.

Isositsirikine's structure, featuring a complex tetracyclic core and multiple stereocenters,

necessitates a robust, multi-technique approach for confirmation.

Molecular Formula: C₂₁H₂₆N₂O₃[2]

Molecular Weight (Average): 354.44 g/mol [2]

Exact Mass (Monoisotopic): 354.19434270 Da[2]

Caption: 2D Chemical Structure of Isositsirikine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle & Rationale: NMR spectroscopy is the cornerstone of structural elucidation for organic

molecules. ¹H NMR provides detailed information about the proton environments and their

connectivity through spin-spin coupling, while ¹³C NMR reveals the carbon skeleton of the

molecule. For a complex alkaloid like Isositsirikine, 2D NMR experiments (such as COSY,

HSQC, and HMBC) are essential to definitively assign each proton and carbon signal and

confirm the overall structure.

¹H NMR Spectral Data
The proton NMR spectrum of Isositsirikine is characterized by distinct regions corresponding

to aromatic, olefinic, aliphatic, and heteroatom-adjacent protons. The chemical shifts (δ),

multiplicities, and coupling constants (J) are indicative of the specific electronic environment

and neighboring protons for each hydrogen atom in the molecule. The definitive assignments

were established through rigorous analysis by Kohl et al.[1]

Table 1: Representative ¹H NMR Data for Isositsirikine
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Chemical Shift (δ)
ppm

Multiplicity Integration
Assignment
(Illustrative)

~7.5 - 7.0 m 4H
Aromatic protons
(C9-C12)

~8.0 br s 1H Indole N-H

~5.4 q 1H Olefinic proton (C19)

~3.7 s 3H Methoxy (-OCH₃)

~1.6 d 3H Methyl protons (C18)

(Other aliphatic

signals)
(m) (CH, CH₂ groups)

Note: This table is illustrative of expected signals. The precise, experimentally determined

values are reported in the primary literature.[1]

¹³C NMR Spectral Data
The ¹³C NMR spectrum provides a count of the unique carbon atoms and information about

their hybridization and functional group. The 21 carbon signals of Isositsirikine are spread

across a wide chemical shift range, corresponding to the indole ring, the ester carbonyl, olefinic

carbons, and numerous sp³-hybridized carbons of the intricate ring system.

Table 2: Representative ¹³C NMR Data for Isositsirikine

Chemical Shift (δ) ppm Carbon Type Assignment (Illustrative)

~175 C Ester Carbonyl (C22)

~136 - 110 C, CH Indole Ring Carbons

~120 - 115 C, CH Olefinic Carbons (C19, C20)

~60 - 50 CH, OCH₃
C-O, C-N, and Methoxy

Carbons

~40 - 20 CH, CH₂, CH₃ Aliphatic and Methyl Carbons
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Note: This table is illustrative of expected signals. The precise, experimentally determined

values are reported in the primary literature.[1]

Experimental Protocol: NMR Spectroscopy
The following protocol outlines a self-validating system for acquiring high-quality NMR data

suitable for structural elucidation.

Sample Preparation:

Accurately weigh ~5-10 mg of the purified Isositsirikine sample.

Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or MeOD) in a clean,

dry NMR tube. The choice of solvent is critical; it must dissolve the sample completely and

have a known residual solvent peak for referencing.

Add a small amount of an internal standard, such as tetramethylsilane (TMS, 0 ppm), if

absolute chemical shift referencing is required.

Instrument Setup & Calibration:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion,

which is crucial for a complex molecule.

Tune and match the probe for the specific solvent and nucleus being observed (¹H or ¹³C).

Shim the magnetic field to achieve high homogeneity, ensuring sharp, symmetrical peaks.

This is validated by observing the line shape of the residual solvent peak or TMS.

Data Acquisition:

¹H NMR: Acquire with a sufficient number of scans to achieve a good signal-to-noise ratio

(S/N > 100:1 for key signals). Typical parameters include a 30-45° pulse angle and a

relaxation delay of 1-2 seconds.

¹³C NMR: Acquire using proton decoupling. A greater number of scans is required due to

the low natural abundance of ¹³C. A longer relaxation delay (e.g., 2-5 seconds) and a 90°

pulse angle are used to ensure accurate integration if quantitative data is needed.
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2D NMR (COSY, HSQC, HMBC): Acquire using standard, manufacturer-provided pulse

programs. Optimize spectral widths and acquisition times to ensure adequate resolution in

both dimensions.

Data Processing:

Apply Fourier transformation, phase correction, and baseline correction to the acquired

FID.

Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H) or

TMS (0 ppm).

Integrate the ¹H spectrum and pick peaks for both ¹H and ¹³C spectra.

Caption: General workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy
Principle & Rationale: IR spectroscopy is a rapid and effective method for identifying the

functional groups present in a molecule. Infrared radiation excites molecular vibrations

(stretching, bending), and the specific frequencies at which a molecule absorbs are

characteristic of its constituent bonds. For Isositsirikine, IR spectroscopy confirms the

presence of key functional groups such as the indole N-H, the ester carbonyl (C=O), hydroxyl

(O-H), and C=C bonds of the aromatic and olefinic systems.

Table 3: Characteristic IR Absorption Bands for Isositsirikine
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Frequency Range (cm⁻¹) Vibration Type Functional Group

~3400 N-H Stretch Indole N-H

~3350 O-H Stretch Hydroxyl (-OH)

~3100-3000 C-H Stretch Aromatic/Olefinic C-H

~2950-2850 C-H Stretch Aliphatic C-H

~1730 C=O Stretch Ester Carbonyl

~1620 C=C Stretch Olefinic C=C

~1460 C=C Stretch Aromatic Ring

| ~1230 | C-O Stretch | Ester C-O |

Experimental Protocol: FT-IR Spectroscopy
Sample Preparation (KBr Pellet Method):

Grind a small amount (~1-2 mg) of dry Isositsirikine with ~100-200 mg of dry,

spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle.

Ensure the mixture is homogenous and has a fine, powder-like consistency to minimize

light scattering.

Place the mixture into a pellet press and apply pressure (typically 8-10 tons) to form a

transparent or translucent pellet.

Data Acquisition:

Place the KBr pellet in the sample holder of an FT-IR spectrometer.

Acquire a background spectrum of the empty sample compartment to subtract

atmospheric H₂O and CO₂ signals.

Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4

cm⁻¹ over the range of 4000-400 cm⁻¹.
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Data Analysis:

The resulting spectrum should show transmittance (%) versus wavenumber (cm⁻¹).

Identify and label the major absorption bands and correlate them with known functional

group frequencies.

High-Resolution Mass Spectrometry (HRMS)
Principle & Rationale: Mass spectrometry provides two critical pieces of information: the

molecular weight and, with high resolution, the elemental composition. HRMS can measure

mass-to-charge ratios (m/z) to within a few parts per million (ppm), allowing for the

unambiguous determination of a molecule's elemental formula. Tandem MS (MS/MS)

experiments involve fragmenting the molecule to provide further structural confirmation.

Table 4: High-Resolution Mass Spectrometry Data for Isositsirikine

Parameter Value Source

Molecular Formula C₂₁H₂₆N₂O₃ PubChem[2]

Calculated Exact Mass [M] 354.19434 PubChem[2]

| Observed Ion [M+H]⁺ | ~355.1996 | (Predicted) |

Experimental Protocol: HRMS (ESI-TOF)
Sample Preparation:

Prepare a dilute solution of Isositsirikine (~1-10 µg/mL) in a suitable solvent compatible

with electrospray ionization (ESI), such as methanol or acetonitrile, often with a small

amount of formic acid (0.1%) to promote protonation ([M+H]⁺).

Instrument Calibration:

Calibrate the mass spectrometer (e.g., a Time-of-Flight or Orbitrap instrument) using a

known calibration standard across the desired mass range to ensure high mass accuracy.
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Data Acquisition:

Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min).

Optimize source parameters (e.g., capillary voltage, gas flow, temperature) to achieve a

stable and strong ion signal.

Acquire the full scan mass spectrum. The observation of an ion at m/z ~355.1996 with a

mass accuracy of <5 ppm would confirm the elemental composition C₂₁H₂₆N₂O₄ (for the

protonated species).

Tandem MS (MS/MS) for Fragmentation:

Isolate the precursor ion ([M+H]⁺) in the mass analyzer.

Subject the isolated ion to collision-induced dissociation (CID) with an inert gas (e.g.,

argon).

Acquire the spectrum of the resulting fragment ions to map out fragmentation pathways,

providing further structural evidence.

[M+H]⁺
m/z = 355.2

Fragment A

- H₂O

Fragment B

- COOCH₃

Fragment C

- CH₂OH

Click to download full resolution via product page

Caption: Illustrative fragmentation pathway for Isositsirikine in MS/MS.
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Conclusion
The structural characterization of Isositsirikine is a quintessential example of the synergistic

power of modern spectroscopic techniques. While NMR spectroscopy provides the detailed

blueprint of the carbon-hydrogen framework, IR spectroscopy rapidly confirms the presence of

key functional groups. Finally, high-resolution mass spectrometry validates the elemental

composition with impeccable accuracy and offers further structural insights through

fragmentation analysis. The collective data from these methods, when expertly interpreted,

provides an undeniable confirmation of the molecule's complex structure, paving the way for

further research into its biological activity and potential therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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